benzyl (4-oxo-5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidin-3(4H)-yl)acetate

• IUPAC Name: benzyl 2-(4-oxo-5,6,7,8-tetrahydro-[1]benzothiolo[2,3-d]pyrimidin-3-yl)acetate
• InChI: InChI=1S/C19H18N2O3S/c22-16(24-11-13-6-2-1-3-7-13)10-21-12-20-18-17(19(21)23)14-8-4-5-9-15(14)25-18/h1-3,6-7,12H,4-5,8-11H2
• InChI Key: ULNXIMXCTHHJGZ-UHFFFAOYSA-N
• Canonical SMILES: C1CCC2=C(C1)C3=C(S2)N=CN(C3=O)CC(=O)OCC4=CC=CC=C4
• Molecular Formula: C19H18N2O3S
• Molecular Weight: 354.4 g/mol

Description

The compound “benzyl (4-oxo-5,6,7,8-tetrahydro1benzothieno[2,3-d]pyrimidin-3(4H)-yl)acetate” is a complex organic molecule. It belongs to the class of organic compounds known as thienopyrimidines, which are heterocyclic compounds containing a thiophene ring fused to a pyrimidine ring.

Synthesis Analysis

The synthesis of similar compounds has been reported in the literature. For instance, the condensation of ethyl 2-amino-6-cyano-6-phenyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate with formamide has been used to produce 4-oxo-7-phenyl-3,4,5,6,7,8-hexahydro benzothieno.

Molecular Structure Analysis

The molecular structure of this compound is complex, with a fused thiophene and pyrimidine ring forming the core of the molecule. The exact structure would depend on the specific substituents attached to this core.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on the specific conditions and reagents used. For example, treatment with phosphoryl chloride has been reported to yield the corresponding 4-chloro derivative.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure. For similar compounds, properties such as melting point, boiling point, and density have been reported.

Safety and Hazards

The safety and hazards associated with this compound would depend on its exact structure and the conditions under which it is handled. For similar compounds, hazard statements such as H302-H315-H319-H332-H335 have been reported, indicating potential hazards if ingested, in contact with skin, or if inhaled.

Future Directions

The future directions for research on this compound could include further studies on its synthesis, characterization, and potential applications. This could involve exploring different synthetic routes, studying its interactions with various biological targets, and investigating its potential uses in fields such as medicinal chemistry.